Cas no 2567503-66-4 (benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride)

• Product Name: benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride
• CAS No: 2567503-66-4
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• MDL: MFCD32878448
• CID: 5657645
• PubChem ID: 155820134
• Update Time: 2025-07-19

benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567503-66-4
• benzyl 2-[3-(dimethylamino)oxetan-3-yl]acetate hydrochloride
• Benzyl 2-[3-(dimethylamino)oxetan-3-yl]acetate;hydrochloride
• EN300-27691929
• benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride

• MDL： MFCD32878448
• Inchi： 1S/C14H19NO3.ClH/c1-15(2)14(10-17-11-14)8-13(16)18-9-12-6-4-3-5-7-12;/h3-7H,8-11H2,1-2H3;1H
• InChI Key： YNROZMMBNYNZCF-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC(=O)OCC2C=CC=CC=2)(C1)N(C)C

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride

Research Brief on Benzyl 2-3-(Dimethylamino)oxetan-3-ylacetate Hydrochloride (CAS: 2567503-66-4)

Benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride (CAS: 2567503-66-4) is a chemically synthesized compound that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its oxetane ring and dimethylamino functional group, serves as a key intermediate in the development of novel therapeutic agents. Its unique structural features make it a promising candidate for drug discovery, particularly in the realms of central nervous system (CNS) disorders and antimicrobial therapies.

Recent studies have focused on the synthesis and optimization of benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride to enhance its bioavailability and therapeutic efficacy. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize its physicochemical properties. These studies have revealed that the compound exhibits favorable solubility and stability profiles, which are critical for its potential application in drug formulations.

In preclinical trials, benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride has demonstrated notable pharmacological activity. Research indicates its potential as a modulator of neurotransmitter systems, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its antimicrobial properties have been explored, with preliminary results suggesting efficacy against a range of Gram-positive and Gram-negative bacteria. These findings underscore the compound's versatility and therapeutic potential.

The mechanism of action of benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride is currently under investigation. Early hypotheses suggest that its oxetane ring may interact with specific enzymatic targets, thereby influencing cellular signaling pathways. Molecular docking studies have provided insights into its binding affinity for various receptors, further elucidating its potential as a drug candidate. However, comprehensive in vivo studies are required to validate these observations and assess any potential side effects.

Despite its promise, several challenges remain in the development of benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride as a therapeutic agent. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, benzyl 2-3-(dimethylamino)oxetan-3-ylacetate hydrochloride (CAS: 2567503-66-4) represents a promising avenue for drug discovery. Its unique chemical structure and broad pharmacological activity make it a valuable subject of study. Future research should focus on overcoming existing challenges and advancing the compound through clinical trials to realize its full therapeutic potential. This brief highlights the current state of knowledge and underscores the need for continued investigation into this intriguing molecule.